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Compound of Interest

4-Bromo-1-ethoxy-2-
Compound Name:
fluorobenzene

Cat. No.: B050460

An In-depth Technical Guide to 4-Bromo-1-ethoxy-2-fluorobenzene

This document provides a comprehensive overview of the molecular structure, and physico-
chemical properties of 4-Bromo-1-ethoxy-2-fluorobenzene, tailored for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Molecular Structure and Properties

4-Bromo-1-ethoxy-2-fluorobenzene is a halogenated aromatic ether. Its structure consists of
a benzene ring substituted with a bromine atom, an ethoxy group (-OCH2CH3), and a fluorine
atom. The molecular formula for this compound is C8H8BrFO.[1][2]

Quantitative Physicochemical Data

The key physicochemical properties of 4-Bromo-1-ethoxy-2-fluorobenzene are summarized
in the table below for easy reference and comparison.
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Property Value Source
Molecular Formula C8H8BrFO [1112]
Molecular Weight 219.06 g/mol [1][2]
CAS Number 115467-08-8 [1][3]
Appearance Powder or liquid [1]
Density 1.457 + 0.06 g/cm3 (Predicted) [1][2]
Boiling Point 233.4 £ 20.0 °C (Predicted) [1112]
Flash Point 114.0+6.0°C [1]
Refractive Index 1.514 [1]

Molecular Structure Visualization

The two-dimensional chemical structure of 4-Bromo-1-ethoxy-2-fluorobenzene is depicted in
the diagram below. This visualization clarifies the substitution pattern on the benzene ring,
showing the relative positions of the bromo, ethoxy, and fluoro groups.
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Caption: 2D structure of 4-Bromo-1-ethoxy-2-fluorobenzene.

Experimental Protocols and Applications

Detailed, step-by-step experimental protocols for the synthesis of 4-Bromo-1-ethoxy-2-
fluorobenzene are not extensively documented in publicly available literature. However, it is
generally synthesized through standard organic chemistry reactions. This compound serves as
a valuable intermediate in the synthesis of more complex molecules, particularly in the
pharmaceutical and agrochemical industries.[1] Its utility lies in the potential for further chemical
modifications at the bromine and fluorine positions, as well as modifications of the ethoxy

group.

Given its nature as a synthetic intermediate, 4-Bromo-1-ethoxy-2-fluorobenzene is not
typically involved in biological signaling pathways itself. Instead, it is a building block used to
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construct larger, biologically active molecules. The logical workflow for its use in research and
development is outlined below.

Synthesis of Purification and Use as a Building Block Synthesis of Novel Biological Screening
4-Bromo-1-ethoxy-2-fluorobenzene Characterization in Organic Synthesis Target Molecules and Drug Development

Click to download full resolution via product page

Caption: General workflow for the application of 4-Bromo-1-ethoxy-2-fluorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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